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Compound of Interest

Compound Name: 4-(diphenylmethyl)-2-Thiazolamine

Cat. No.: B4426852

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 4-
(diphenylmethyl)-2-Thiazolamine (CAS: 425399-53-7). The information herein is compiled
from available safety data sheets and chemical databases to ensure the well-being of
laboratory personnel and the integrity of the compound.

Compound Information

Synonyms: 2-(Diphenylmethyl)-1,3-thiazol-4-amine, 2-Benzhydrylthiazol-4-amine CAS Number:
425399-53-7[1] Molecular Formula: Ci6H1aN2S[1]

Chemical Structure: (A visual representation of the chemical structure would be placed here in
a full document)

Physical and Chemical Properties

Limited quantitative data is available for the physical and chemical properties of 4-
(diphenylmethyl)-2-Thiazolamine. The following table summarizes the available information.
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Property Value Source
Molecular Weight 266.4 g/mol [1]
Appearance No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Flash Point No data available

Autoignition Temperature No data available

Safety and Handling

Hazard Summary: While specific toxicological data for 4-(diphenylmethyl)-2-Thiazolamine is
not readily available, it should be handled with caution as a potentially hazardous substance.
Safety data sheets for similar thiazole-containing compounds indicate potential for skin and eye
irritation.

Personal Protective Equipment (PPE): Adherence to standard laboratory safety protocols is
essential. The following PPE should be worn at all times when handling this compound.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.qg., nitrile).

Skin and Body Protection Laboratory coat.

Use in a well-ventilated area or with a fume

Respiratory Protection
hood.

Storage Procedures

Proper storage is crucial to maintain the stability and integrity of 4-(diphenylmethyl)-2-
Thiazolamine.
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Condition Recommendation

Temperature Store in a cool, dry place.

Container Keep container tightly closed.

Ventilation Store in a well-ventilated area.
Incompatible Materials Keep away from strong oxidizing agents.

Experimental Protocols

General Protocol for Handling a Solid Chemical of Unknown Toxicity:

e Preparation:

[¢]

Ensure the work area (e.g., fume hood) is clean and uncluttered.

Assemble all necessary equipment and reagents.

[¢]

o

Verify that safety equipment, including an eyewash station and safety shower, is
accessible.

Put on all required Personal Protective Equipment (PPE).

o

e Weighing and Transfer:

o Perform all weighing and transfer operations within a fume hood to minimize inhalation

exposure.
o Use a spatula or other appropriate tool to handle the solid compound. Avoid creating dust.
o If transferring to a reaction vessel, do so carefully to prevent spillage.
» Dissolution (if applicable):

o Add solvent to the solid slowly and stir to dissolve.
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o If heating is required, use a controlled heating source (e.g., heating mantle with a stirrer)
and monitor the process.

e Reaction:
o Conduct the reaction in a closed system if possible, or under a fume hood.
o Monitor the reaction for any signs of unexpected changes.

e Work-up and Purification:

o Perform all extraction, filtration, and chromatography steps in a well-ventilated area or
fume hood.

o Waste Disposal:

o Dispose of all waste materials (solid and liquid) in appropriately labeled hazardous waste
containers according to institutional and local regulations.

e Decontamination:

[e]

Clean all glassware and equipment thoroughly after use.

o

Wipe down the work surface with an appropriate cleaning agent.

[¢]

Remove and dispose of gloves properly.

o

Wash hands thoroughly with soap and water.

Visual Workflow for Safe Handling and Storage
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Caption: Workflow for the safe handling and storage of 4-(diphenylmethyl)-2-Thiazolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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